N-(4-chloro-2,5-dimethoxyphenyl)-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C17H19ClN2O3S/c1-4-23-12-7-5-11(6-8-12)19-17(24)20-14-10-15(21-2)13(18)9-16(14)22-3/h5-10H,4H2,1-3H3,(H2,19,20,24)
• InChI Key: QGGCHNIVOSKYJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-N'-(4-ethoxyphenyl)thiourea, commonly known as CLEU, is a chemical compound with potential applications in scientific research. CLEU is a thiourea derivative and a member of the phenethylamine chemical class. It has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been studied.

Mechanism of Action

CLEU's mechanism of action involves its interaction with serotonin 5-HT2A receptors and MAO-A. As a 5-HT2A receptor agonist, CLEU activates these receptors, leading to downstream effects such as increased intracellular calcium levels and activation of intracellular signaling pathways. As an MAO-A inhibitor, CLEU prevents the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
CLEU has been shown to have various biochemical and physiological effects, including antidepressant, anxiolytic, and hallucinogenic effects. Its affinity for 5-HT2A receptors and inhibition of MAO-A can lead to increased levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, cognition, and perception. CLEU has also been reported to induce changes in brain activity, including alterations in functional connectivity and increased activity in the default mode network.

Advantages and Limitations for Lab Experiments

CLEU has several advantages for lab experiments, including its potential as a tool for studying the role of serotonin 5-HT2A receptors and MAO-A in the regulation of mood, cognition, and perception. However, CLEU also has limitations, including its potential for hallucinogenic effects, which can confound experimental results. Additionally, its effects on other neurotransmitter systems and potential interactions with other drugs or compounds need to be further studied.

Future Directions

There are several future directions for research on CLEU, including further studies on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Studies on the effects of CLEU on other neurotransmitter systems and potential interactions with other drugs or compounds are also needed. Additionally, the development of more selective agonists and inhibitors for 5-HT2A receptors and MAO-A could lead to more targeted and effective therapeutic interventions.

Scientific Research Applications

CLEU has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to exhibit affinity for serotonin 5-HT2A receptors, which are involved in the regulation of mood, cognition, and perception. CLEU has also been reported to inhibit the activity of monoamine oxidase A (MAO-A), an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. This inhibition can lead to increased levels of these neurotransmitters in the brain, potentially leading to antidepressant and anxiolytic effects.